Cas no 1820649-64-6 (tert-Butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate)

• Product Name: tert-Butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate
• CAS No: 1820649-64-6
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 4619165
• Update Time: 2025-05-19

tert-Butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate

• Inchi： 1S/C13H21N3O2/c1-6-9(2)11-10(7-14-8-15-11)16-12(17)18-13(3,4)5/h7-9H,6H2,1-5H3,(H,16,17)
• InChI Key： LLWCEIJADTYREV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CN=CN=C1C(C)CC

Additional information on tert-Butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate

Introduction to Tert-Butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate (CAS No. 1820649-64-6)

Tert-Butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate, a compound with the chemical identifier CAS No. 1820649-64-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate lies in its combination of a pyrimidine core with carbamate functional groups, making it a promising candidate for further investigation in drug discovery and development.

The pyrimidine scaffold is a fundamental component in many bioactive molecules, playing a crucial role in various biological processes. Pyrimidines are essential building blocks in nucleic acids, and their derivatives have been extensively studied for their pharmacological properties. The presence of the carbamate group in tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate introduces additional functionality, which can modulate its interactions with biological targets. This dual functionality makes the compound particularly interesting for designing molecules with enhanced specificity and efficacy.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. Pyrimidine derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The unique structure of tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate suggests potential applications in these fields. For instance, its ability to interact with enzymes and receptors involved in cell signaling pathways could make it a valuable tool for developing targeted therapies.

One of the most compelling aspects of tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate is its potential as a lead compound for drug discovery. The combination of the pyrimidine core and the carbamate group provides a versatile platform for structural modifications. Researchers can explore various synthetic strategies to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These modifications can enhance the compound's suitability for clinical development.

The synthesis of tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and catalytic processes, are employed to achieve the desired product. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the compound.

Evaluation of the biological activity of tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate is conducted through various in vitro and in vivo assays. These studies aim to determine its efficacy against specific targets and assess its potential side effects. In vitro assays include enzyme inhibition studies, cell-based assays, and receptor binding assays, which provide insights into the compound's mechanism of action. In vivo studies involve animal models to evaluate its pharmacological effects and safety profile.

The latest research on pyrimidine derivatives has highlighted their potential in addressing unmet medical needs. For example, studies have demonstrated the efficacy of certain pyrimidine-based compounds in inhibiting tumor growth and reducing inflammation. These findings support the exploration of tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate as a therapeutic agent. Further research is needed to fully understand its potential applications and to identify optimal dosing regimens.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate represent an important step toward discovering new therapeutic agents. By leveraging cutting-edge synthetic methods and rigorous biological evaluation, researchers can accelerate the development of novel drugs that address critical health challenges.

In conclusion, Tert-butyl N-[4-(sec-butyl)pyrimidin-5-yl]carbamate (CAS No. 1820649-64-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and versatile functionality make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in advancing medical science.